Cas no 2229375-71-5 (1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

1-(2,6-Difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine is a cyclopropylamine derivative featuring a difluorinated aromatic ring with a methyl substituent. Its unique structure imparts steric and electronic properties that may enhance stability and reactivity in synthetic applications. The presence of fluorine atoms can influence lipophilicity and metabolic resistance, making it a potential intermediate in pharmaceutical or agrochemical development. The gem-dimethyl substitution on the cyclopropane ring contributes to conformational rigidity, which may be advantageous in designing bioactive compounds. This compound is suited for research in medicinal chemistry, particularly where fluorinated motifs are desired for optimizing physicochemical or binding properties.
1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine structure
2229375-71-5 structure
Product Name:1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2229375-71-5
MF:C12H15F2N
MW:211.25101017952
CID:6240846
PubChem ID:165707654
Update Time:2025-10-28

1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
    • 2229375-71-5
    • EN300-1759306
    • Inchi: 1S/C12H15F2N/c1-7-4-8(13)10(9(14)5-7)12(15)6-11(12,2)3/h4-5H,6,15H2,1-3H3
    • InChI Key: UXFKGNSGMPVIOO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(C=1C1(CC1(C)C)N)F

Computed Properties

  • Exact Mass: 211.11725581g/mol
  • Monoisotopic Mass: 211.11725581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

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Additional information on 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229375-71-5)

The compound 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229375-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the efficient synthetic routes for 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine, emphasizing its scalability and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound, ensuring its structural integrity and reproducibility. These methodological advancements are critical for its potential use in preclinical and clinical settings.

In terms of biological activity, preliminary investigations suggest that this compound exhibits promising interactions with specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. This has sparked interest in its potential as a novel therapeutic agent for neurological and psychiatric disorders. Further in vitro and in vivo studies are underway to elucidate its precise mechanism of action and optimize its pharmacological profile.

The therapeutic potential of 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine is further underscored by its favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it a viable candidate for further drug development, with several research groups exploring its application in treating conditions such as depression, anxiety, and neurodegenerative diseases.

Despite these promising findings, challenges remain in terms of optimizing the compound's selectivity and minimizing potential off-target effects. Ongoing research is focused on structural modifications and formulation strategies to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(2,6-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique properties and therapeutic potential warrant continued investigation, with the ultimate goal of developing innovative treatments for unmet medical needs. Future studies should prioritize comprehensive toxicity assessments and clinical trials to validate its safety and efficacy in human populations.

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